2-(6-Bromo-1,8a-dihydroimidazo[1,2-a]pyridin-2-yl)acetic acid

• Molecular Formula: C9H9BrN2O2
• Molecular Weight: 257.08 g/mol
• IUPAC Name: 2-(6-bromo-1,8a-dihydroimidazo[1,2-a]pyridin-2-yl)acetic acid
• InChI: InChI=1S/C9H9BrN2O2/c10-6-1-2-8-11-7(3-9(13)14)5-12(8)4-6/h1-2,4-5,8,11H,3H2,(H,13,14)
• InChI Key: PIAGHYRCHWIMAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN2C1NC(=C2)CC(=O)O)Br

Description

2-(6-Bromo-1,8a-dihydroimidazo[1,2-a]pyridin-2-yl)acetic acid is a heterocyclic compound that belongs to the imidazo[1,2-a]pyridine family. These compounds are known for their valuable applications in organic synthesis and pharmaceutical chemistry due to their unique structural features .

Preparation Methods

The synthesis of 2-(6-Bromo-1,8a-dihydroimidazo[1,2-a]pyridin-2-yl)acetic acid typically involves the acylation of 2-aminopyridines with maleic or citraconic anhydrides, followed by Michael addition . The formation of 3-methyl substituted derivatives from citraconic anhydride is found to be regioselective . Industrial production methods may involve similar synthetic routes but optimized for large-scale production.

Chemical Reactions Analysis

2-(6-Bromo-1,8a-dihydroimidazo[1,2-a]pyridin-2-yl)acetic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using metal-free oxidation strategies.

Reduction: Reduction reactions can be performed under specific conditions to yield different derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the bromine site, using common reagents like halides.

Common reagents and conditions used in these reactions include transition metal catalysis, metal-free oxidation, and photocatalysis strategies . Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-(6-Bromo-1,8a-dihydroimidazo[1,2-a]pyridin-2-yl)acetic acid has several scientific research applications:

Chemistry: It is used as a valuable scaffold in organic synthesis for constructing various derivatives.

Biology: The compound has shown potential in biological studies, particularly in the development of anticancer agents.

Medicine: It is being explored for its therapeutic potential, including antimicrobial and anticancer activities.

Industry: The compound’s unique structural features make it useful in the development of new materials and industrial applications.

Mechanism of Action

The mechanism of action of 2-(6-Bromo-1,8a-dihydroimidazo[1,2-a]pyridin-2-yl)acetic acid involves its interaction with specific molecular targets and pathways. For example, it has been shown to inhibit phosphatidylinositol-3-kinases (PI3K), leading to the phosphorylation of Akt, a serine/threonine kinase . This pathway regulates various cellular functions, including cell proliferation, growth, and differentiation .

Comparison with Similar Compounds

2-(6-Bromo-1,8a-dihydroimidazo[1,2-a]pyridin-2-yl)acetic acid can be compared with other similar compounds, such as:

• 2-(6-Bromo-8-methylimidazo[1,2-a]pyridin-2-yl)acetic acid
• 6-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide derivatives

These compounds share similar structural features but differ in their specific functional groups and biological activities